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Compound of Interest

Compound Name: Methyl Paraben-13C6

Cat. No.: B1147701

This guide provides crucial safety protocols and logistical plans for researchers, scientists, and
drug development professionals handling Methyl Paraben-13C6. The following procedures are
designed to ensure a safe laboratory environment and proper disposal of chemical waste.

Physical and Chemical Properties

Methyl Paraben-13C6 is a stable, non-volatile compound used as an antimicrobial
preservative and as an internal standard for quantitative analysis.[1] It is essential to
understand its properties to handle it safely.
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Property Value Citations

) CsHsOs (with 6 carbon atoms
Chemical Formula _ _ [2]
being 13C isotopes)

Molecular Weight ~158.10 g/mol [2][3]

Colorless to white crystalline
Appearance ] [4]
powder or solid.

Melting Point 125-128 °C [4115]

Boiling Point 280 °C at 760 mmHg [5]

Information not readily
Solubility available in provided search

results.

Stabilt Stable under normal 61171
abili
Y conditions.

Causes skin, eye, and
respiratory irritation.[4][8] Ma

Hazards (Solid Form) P y ) L4118 May
form combustible dust

concentrations in air.[7]

Operational Plan: Handling Procedures

A systematic approach is critical when working with Methyl Paraben-13C6 to minimize
exposure and ensure safety. Operations should be conducted in a well-ventilated area or under
a chemical fume hood.[4]

Engineering Controls

o Ventilation: Always handle Methyl Paraben-13C6 in an efficient fume hood or a well-
ventilated laboratory space to minimize inhalation of dust.[4]

o Safety Stations: Ensure that safety showers and eyewash facilities are readily accessible
within the immediate work area for emergency use.[4][5]
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Personal Protective Equipment (PPE)

The selection of appropriate PPE is the first line of defense against chemical exposure. The

following PPE is mandatory when handling Methyl Paraben-13C6:

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles
to protect against dust particles and splashes.[5][7][9]

Hand Protection: Wear impervious chemical-resistant gloves, such as rubber gloves.[4][9]

Body Protection: A lab coat or chemical-resistant overalls should be worn to protect the skin.
[4][9] For tasks with a higher risk of dust generation, additional protective clothing may be
necessary.

Respiratory Protection: For nuisance exposures to dust, a NIOSH-approved P95 or P1
particle respirator is recommended.[10] For higher-level protection or when handling
solutions that may produce vapors, use appropriate respirator cartridges tested and
approved under government standards.[10]

Handling and Experimental Workflow

Preparation: Before handling, ensure all necessary PPE is worn correctly. Clear the
workspace of any unnecessary items.

Weighing and Transfer: Conduct weighing and transferring of the powder within a fume hood
or a ventilated enclosure to control dust. Use non-sparking tools to avoid ignition of dust
clouds.[7]

Solution Preparation: When dissolving the solid, add the powder slowly to the solvent to
avoid splashing.

Post-Handling: After handling, wash hands and forearms thoroughly with soap and water,
especially before eating, drinking, or smoking.[8] Clean all equipment and the work area to
prevent cross-contamination.

Disposal Plan
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Proper disposal of Methyl Paraben-13C6 and its containers is critical to prevent environmental
contamination and comply with regulations.

o Waste Collection:

o Collect all waste materials, including unused product and contaminated disposables (e.qg.,
gloves, wipes), in a designated, clearly labeled, and sealed hazardous waste container.

e Disposal Method:
o Dispose of the chemical waste through a licensed professional waste disposal service.[10]

o Disposal should be in accordance with all applicable local, regional, national, and
international regulations.[4][11] The waste may be sent to a hazardous or special waste
collection point.[8]

o Some sources suggest chemical incineration as a possible disposal method.[12]
o Container Disposal:

o Do not reuse empty containers.[9] Contaminated packaging should be disposed of in the
same manner as the chemical waste.

Safe Handling Workflow Diagram

The following diagram illustrates the logical workflow for the safe handling of Methyl Paraben-
13C6, from preparation to final disposal.
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Safe handling workflow for Methyl Paraben-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. medchemexpress.com [medchemexpress.com]

2. Methyl Paraben-13C6 | C8H803 | CID 117065203 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. Methyl Paraben-13C6 | CAS 1581694-95-2 | LGC Standards [Igcstandards.com]
. redox.com [redox.com]

. file.medchemexpress.com [file.medchemexpress.com]

. fishersci.com [fishersci.com]

. certifiedsafetymfg.com [certifiedsafetymfg.com]

. technopharmchem.com [technopharmchem.com]

°
(] [00] ~ » (621 iy w

. datasheets.scbt.com [datasheets.scbt.com]
e 10. nwabr.org [nwabr.org]

e 11.isotope.com [isotope.com]

e 12. bioshopcanada.com [bioshopcanada.com]

 To cite this document: BenchChem. [Essential Safety and Logistics for Handling Methyl
Paraben-13C6]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1147701#personal-protective-equipment-for-
handling-methyl-paraben-13c6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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